Cas no 1310426-33-5 (SEP-363856)

SEP-363856 is a novel psychotropic compound under investigation for its potential therapeutic applications in central nervous system disorders. Structurally distinct from conventional antipsychotics, it acts as a trace amine-associated receptor 1 (TAAR1) agonist and serotonin 5-HT1A receptor agonist, with additional modulation of dopamine D2 receptor activity. Preclinical and clinical studies suggest SEP-363856 may offer efficacy in treating schizophrenia and other psychiatric conditions while demonstrating a favorable tolerability profile, including reduced extrapyramidal side effects compared to typical antipsychotics. Its unique mechanism of action positions it as a promising candidate for addressing unmet needs in neuropsychiatric therapeutics, particularly in patients with treatment-resistant symptoms or intolerance to existing therapies.

SEP-363856 structure

Product Name:SEP-363856

CAS No:1310426-33-5

MF:C₉H₁₃NOS

MW:183.2706

CID:4739036

PubChem ID:89532783

Update Time:2025-05-28

SEP-363856 Chemical and Physical Properties

Names and Identifiers

- GTPL10454
- SEP363856
- 3K6270MG59
- example 129 [WO2011069063A2]
- 1-[(7S)-5,7-dihydro-4H-thieno[2,3-c]pyran-7-yl]-N-methylmethanamine
- (S)-1-(5,7-Dihydro-4H-thieno(2,3-C)pyran-7-yl)-N-methylmethanamine
- 5H-Thieno(2,3-C)pyran-7-methanamine, 4,7-dihydro-N-methyl-, (7S)-
- CID 89532783
- SEP-363856
- Ulotaront
- D12474
- methyl({[(7S)-4H,5H,7H-thieno[2,3-c]pyran-7-yl]methyl})amine
- 1-[(7S)-4,7-dihydro-5H-thieno[2,3-c]pyran-7-yl]-N-methylmethanamine
- methyl((((7S)-4H,5H,7H-thieno(2,3-c)pyran-7-yl)methyl))amine
- 1-[(7~{S})-5,7-dihydro-4~{H}-thieno[2,3-c]pyran-7-yl]-~{N}-methyl-methanamine
- 1-((7S)-5,7-dihydro-4H-thieno(2,3-c)pyran-7-yl)-N-methylmethanamine
- 1-((7S)-4,7-DIHYDRO-5H-THIENO(2,3-C)PYRAN-7-YL)-NMETHYLMETHANAMINE
- ULOTARONT [USAN]
- SEP-363856 (parent molecule)
- Ulotaront; SEP-363856 ; SEP-856
- HY-136109A
- BDBM50581604
- DA-57800
- SEP-856
- CHEMBL4650337
- SEP 363856
- 5H-Thieno[2,3-c]pyran-7-methanamine, 4,7-dihydro-N-methyl-, (7S)-
- SCHEMBL14903737
- (S)-1-(4,7-Dihydro-5H-thieno[2,3-c]pyran-7-yl)-N-methylmethanamine
- UJL
- AKOS040738084
- CS-0119593
- ULOTARONT [INN]
- Ulotaront (USAN/INN)
- UNII-3K6270MG59
- CHEBI:228346
- 1310426-33-5
- ulotarontum
- Inchi： 1S/C9H13NOS/c1-10-6-8-9-7(2-4-11-8)3-5-12-9/h3,5,8,10H,2,4,6H2,1H3/t8-/m0/s1
- InChI Key： ABDDQTDRAHXHOC-QMMMGPOBSA-N
- SMILES： S1C([H])=C([H])C2C([H])([H])C([H])([H])O[C@@]([H])(C([H])([H])N([H])C([H])([H])[H])C1=2

Computed Properties

Exact Mass: 183.071785g/mol
Monoisotopic Mass: 183.071785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.5
Molecular Weight: 183.27g/mol
XLogP3: 0.9

SEP-363856 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
ChemScence	CS-0119593-5mg	SEP-363856	1310426-33-5	5mg	$300.0	2022-04-28
ChemScence	CS-0119593-10mg	SEP-363856	1310426-33-5	10mg	$500.0	2022-04-28
ChemScence	CS-0119593-50mg	SEP-363856	1310426-33-5	50mg	$1250.0	2022-04-28
ChemScence	CS-0119593-100mg	SEP-363856	1310426-33-5	100mg	$1800.0	2022-04-28
MedChemExpress	HY-136109A-5mg	SEP-363856	1310426-33-5	5mg	￥3000	2022-05-18
MedChemExpress	HY-136109A-10mg	SEP-363856	1310426-33-5	10mg	￥5000	2022-05-18
MedChemExpress	HY-136109A-50mg	SEP-363856	1310426-33-5	50mg	￥12500	2022-05-18
MedChemExpress	HY-136109A-100mg	SEP-363856	1310426-33-5	100mg	￥18000	2022-05-18